HYDROGEN CHLORIDE 1.25M IN ETHANOL

• CAS No.: 123864-74-4
• Product Name: HYDROGEN CHLORIDE 1.25M IN ETHANOL
• Molecular Formula: HCl; ClH
• Molecular Weight: 36.46 g/mol
• IUPAC Name: hydron;chloride
• Standard InChI: InChI=1S/ClH/h1H
• Standard InChIKey: VEXZGXHMUGYJMC-UHFFFAOYSA-N
• Impurities: Hydrochloric acid ... contains mainly volatile impurities such as chlorinated hydrocarbons. ... the impurities may be removed from the acid by stripping. Stripping with an inert gas stream, which results in lower energy consumption, is possible, although in most cases heating of the gas is preferable for environmental reasons. Inorganic impurities, in particular iron, are removed by ion exchange.; Max limits as 0.003% ammonia; 0.000001% as 0.0001% free chlorine; 0.0001% heavy metals; 0.00002% iron; 0.0001% sulfate; and 0.0001% sulfite.
• SMILES: [H+].[Cl-]
• Canonical SMILES: [H+].[Cl-]
• Boiling Point: 123 °F at 760 mm Hg (USCG, 1999); -121 °F at 760 mm Hg (A constant boiling azeotrope with water containing 20.22% hydrogen chloride boils at 227° F.) (EPA, 1998); -121 °F at 760 mm Hg (NIOSH, 2016); -85.05 °C at 760 mm Hg; -85.1 °C; -121°F
• Colorform: Colorless gas
• Density: 1.05 at 59 °F for 10.17% weight/weight solution (EPA, 1998); 1.639 g/L; Density (gas): 1.00045 g/l; 1.27(relative gas density)
• Melting Point: -174.6 °F (Melting point is -13.7° F for a 39.17% weight/weight solution.) (EPA, 1998); -174 °F (NIOSH, 2016); -114.22 °C; -114.2 °C; -174°F
• Physical Description: Hydrochloric acid, solution is a colorless watery liquid with a sharp, irritating odor. Consists of hydrogen chloride, a gas, dissolved in water. Sinks and mixes with water. Produces irritating vapor. (USCG, 1999); Hydrogen chloride, anhydrous appears as a colorless gas with a sharp, pungent odor. Fumes strongly in moist air. Nonflammable. Corrosive to metals and tissues and irritating to the eyes and respiratory system. Heavier than air. Long-term inhalation of low concentrations or short-term inhalation of high concentrations has adverse health effects. Prolonged exposure to fire or intense heat may result in the violent rupture and rocketing of the container. Used in the manufacture of rubber, pharmaceuticals, chemicals, and in gasoline refining and metals processing. Rate of onset: Immediate Persistence: Minutes to hours Odor threshold: 0.77 ppm Source/use/other hazard: Ore, other metal refining/cleaning; food/pickling; petroleum; corrosive liq.; Hydrogen chloride, refrigerated liquid appears as a colorless liquid with a sharp, pungent odor. Vapors are heavier than air. Long-term inhalation of low concentrations of vapors or short-term inhalation of high concentrations has adverse health effects. Exposure of the container to intense heat may cause its violent rupture and rocketing.; GasVapor; GasVapor, Liquid; Liquid; WetSolid; Clear, colourless or slightly yellowish, corrosive liquid having a pungent odour; Solid; COLOURLESS COMPRESSED LIQUEFIED GAS WITH PUNGENT ODOUR.; Colorless to slightly yellow gas with a pungent, irritating odor.; Colorless to slightly yellow gas with a pungent, irritating odor. [Note: Shipped as a liquefied compressed gas.]
• Description: Hydrochloric acid, solution is a colorless watery liquid with a sharp, irritating odor. Consists of hydrogen chloride, a gas, dissolved in water. Sinks and mixes with water. Produces irritating vapor. (USCG, 1999); Hydrochloric acid, also known as HCl or hydrochloride, belongs to the class of inorganic compounds known as halogen hydrides. These are inorganic compounds in which the heaviest atom bonded to a hydrogen atom is a halogen. Hydrochloric acid is a potentially toxic compound.; At room temperature, hydrogen chloride is a colorless to slightly yellow, corrosive, nonflammable gas that is heavier than air and has a strong irritating odor. On exposure to air, hydrogen chloride forms dense white corrosive vapors. Hydrogen chloride can be released from volcanoes. Hydrogen chloride has many uses, including cleaning, pickling, electroplating metals, tanning leather, and refining and producing a wide variety of products. Hydrogen chloride can be formed during the burning of many plastics. Upon contact with water, it forms hydrochloric acid. Both hydrogen chloride and hydrochloric acid are corrosive.
• Shelf Life: Stable under recommended storage conditions.; Hydrochloric acid has high thermal stability.
• Solubility: 82.3 g/100 g at 32° F (NTP, 1992); 67 % at 86° F (NIOSH, 2016); Soluble in water and in ethanol; Solubility in water, 82.3 g/100 g water at 0 °C; 67.3 g/100 g water at 30 °C; 63.3 g/100 g water at 40 °C; 59.6 g/100 g water at 50 °C; 56.1 g/100 g water at 60 °C; Solubility in methanol: 54.6 g/100 g solution at -10 °C; 51.3 g/100 g solution at 0 °C; 47.0 g/100 g solution at 20 °C; 43.0 g/100 g solution at 30 °C; solubility in ethanol: 45.4 g/100 g solution at 0 °C; 42.7 g/100 g solution at 10 °C; 41.0 g/100 g solution at 20 °C; 38.1 g/100 g solution at 30 °C; solubility in ether: 37.52 g/100 g solution at -10 °C; 35.6 g/100 g solution at 0 °C; 24.9 g/100 g solution at 20 °C; 19.47 g/100 g solution at 30 °C; Solubility in water, g/100ml at 30 °C: 67 (moderate); (86°F): 67%
• Synonyms: Acid, Hydrochloric; Acid, Muriatic; Chloride, Hydrogen; Hydrochloric Acid; Hydrogen Chloride; Muriatic Acid
• Vapor Density: 1.268 (EPA, 1998) (Relative to Air); 1.268 (Air = 1.000); Relative vapor density (air = 1): 1.3; 1.27
• Vapor Pressure: 413.6 mm Hg (USCG, 1999); 32452 mm Hg at 70 °F ; 760 mm Hg at -120.6° F (NTP, 1992); 40.5 atm (NIOSH, 2016); 35,424 mm Hg at 25 °C; 40.5 atm
• PubChem Compound: 18348331
• Last Modified: Nov 11 2021